1-Methyl-4-{4-[(1-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}piperidin-4-yl)oxy]but-2-yn-1-yl}piperazine

• IUPAC Name: 2-[[4-[4-(4-methylpiperazin-1-yl)but-2-ynoxy]piperidin-1-yl]methyl]-5-(trifluoromethyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C18H26F3N5O2/c1-24-9-11-25(12-10-24)6-2-3-13-27-15-4-7-26(8-5-15)14-16-22-23-17(28-16)18(19,20)21/h15H,4-14H2,1H3
• InChI Key: ROGURTCCGKQFOR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC#CCOC2CCN(CC2)CC3=NN=C(O3)C(F)(F)F
• Molecular Formula: C18H26F3N5O2
• Molecular Weight: 401.4 g/mol

Description

The compound “1-Methyl-4-{4-[(1-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}piperidin-4-yl)oxy]but-2-yn-1-yl}piperazine” is a complex organic molecule. It is used both as a reagent and building block in several synthetic applications. It is also used as an intermediate and as an excellent catalyst for many condensation reactions.

Safety and Hazards

This compound is associated with several safety hazards. It is classified under GHS05 and GHS07, indicating that it can cause skin corrosion/burns and eye damage, and it is harmful if swallowed or in contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The future directions for this compound could involve further exploration of its potential applications in cancer therapy, given its use as a reagent in the preparation of Wee1 inhibitor. Additionally, more research could be conducted to fully understand its physical and chemical properties, as well as its safety and environmental impact.